Cas no 16253-64-8 (methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate)

• Product Name: methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
• CAS No: 16253-64-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00642923
• CID: 121525
• PubChem ID: 177728
• Update Time: 2025-04-18

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• 2,3,4,9-TETRAHYDRO-1H-B-CARBOLINE-3-CARBOXYLIC ACID METHYL ESTER
• (±)-Methyl 1,2,3,4-Tetrahydro-β-carboline-3-carboxylate
• 1H-Pyrido[3,4-b]indole-3-carboxylicacid, 2,3,4,9-tetrahydro-, methyl ester
• Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate
• AC1L42X9
• CHEMBL358326
• ChemDiv1_000390
• SureCN1491317
• methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
• 16253-64-8
• SR-01000401444-1
• methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;2,3,4,9-TETRAHYDRO-1H-B-CARBOLINE-3-CARBOXYLIC ACID METHYL ESTER
• 2,3,4,9-Tetrahydro-1H-b-carboline-3-carboxylicacidmethylester
• F0913-0072
• Methyl2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• A13965
• HMS2362G08
• MFCD00642923
• 3-methoxycarbonyl-1,2,3,4-tetrahydro-beta-carboline
• (+/-)-Methyl 1,2,3,4-Tetrahydro-beta-carboline-3-carboxylate
• SB49892
• MLS000084859
• 2,3,4,9-Tetrahydro-1H-beta-carboline-3-carboxylic acid methyl ester
• methyl 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylate
• SCHEMBL19161142
• Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate #
• EN300-297116
• CS-0172513
• SR-01000401444
• CCG-15561
• .beta.-Carbocin-3-carboxylic acid, methyl(ester)
• HMS588B16
• 1H-Pyrido(3,4-b)indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, methyl ester
• SMR000019205
• SCHEMBL1491317
• AKOS000534286
• FS-2290
• AKOS022090776
• Methyl (3RS)-1,2,3,4-tetrahydro-beta-carboline-3-carboxylate
• STK926728
• (S)-2,3,4,9-Tetrahydro-1H-pyridol[3,4-b]-3-indolecarboxylic acid methyl ester

• MDL： MFCD00642923
• Inchi： 1S/C13H14N2O2/c1-17-13(16)11-6-9-8-4-2-3-5-10(8)15-12(9)7-14-11/h2-5,11,14-15H,6-7H2,1H3
• InChI Key： QZGCHMZBGHVZFB-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C3C=CC=CC=3NC=2CN1)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.9±45.0 °C at 760 mmHg
• Flash Point: 196.9±28.7 °C
• Refractive Index: 1.631
• PSA: 54.12
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines